Cas no 2138060-31-6 (2-bromo-1-fluoro-3-(pentafluoroethyl)benzene)

• Product Name: 2-bromo-1-fluoro-3-(pentafluoroethyl)benzene
• CAS No: 2138060-31-6
• MF: C₈H₃BrF₆
• MW: 293.003842592239
• CID: 6424722
• PubChem ID: 165501421
• Update Time: 2025-06-10

2-bromo-1-fluoro-3-(pentafluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-fluoro-3-(pentafluoroethyl)benzene
• 2138060-31-6
• EN300-1198037

• Inchi： 1S/C8H3BrF6/c9-6-4(2-1-3-5(6)10)7(11,12)8(13,14)15/h1-3H
• InChI Key： VNKBABBHPUAFHX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(C(F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 291.93223g/mol
• Monoisotopic Mass: 291.93223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Additional information on 2-bromo-1-fluoro-3-(pentafluoroethyl)benzene

Recent Advances in the Application of 2-Bromo-1-fluoro-3-(pentafluoroethyl)benzene (CAS: 2138060-31-6) in Chemical Biology and Pharmaceutical Research

The fluorinated aromatic compound 2-bromo-1-fluoro-3-(pentafluoroethyl)benzene (CAS: 2138060-31-6) has recently emerged as a valuable building block in medicinal chemistry and chemical biology research. This structurally unique molecule combines multiple halogen substituents with a pentafluoroethyl group, offering distinctive electronic properties and reactivity patterns that make it particularly useful for the development of novel pharmaceutical compounds and biochemical probes.

Recent studies have demonstrated the compound's utility in palladium-catalyzed cross-coupling reactions, where its bromo and fluoro substituents enable selective functionalization at different positions. A 2023 publication in the Journal of Medicinal Chemistry highlighted its application in creating a series of potent kinase inhibitors, with the pentafluoroethyl group contributing significantly to both binding affinity and metabolic stability.

In the field of positron emission tomography (PET) tracer development, researchers have exploited the fluorine atoms in 2-bromo-1-fluoro-3-(pentafluoroethyl)benzene for ¹⁸F-labeling strategies. The compound's ability to serve as both a precursor and a prosthetic group has been particularly valuable for creating radioligands targeting neurological receptors.

The unique electronic properties of this compound have also found applications in materials science. A recent study in Advanced Materials demonstrated its use as a precursor for organic semiconductors, where the combination of halogen atoms and the pentafluoroethyl group enabled fine-tuning of electron transport properties in thin-film transistors.

From a synthetic chemistry perspective, the reactivity of 2-bromo-1-fluoro-3-(pentafluoroethyl)benzene has been systematically investigated. The bromine atom undergoes smooth oxidative addition with palladium(0) complexes, while the fluorine substituents provide opportunities for nucleophilic aromatic substitution under carefully controlled conditions. This dual reactivity has been exploited in the synthesis of complex polycyclic structures with potential pharmaceutical applications.

Recent toxicological studies have provided important safety data for this compound, establishing its handling parameters for industrial-scale applications. The Environmental Protection Agency (EPA) has issued preliminary guidelines for its use in pharmaceutical manufacturing, noting its relatively favorable environmental profile compared to other polyhalogenated benzene derivatives.

Looking forward, the unique combination of properties in 2-bromo-1-fluoro-3-(pentafluoroethyl)benzene suggests continued importance in drug discovery and development. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for targets where electron-withdrawing groups are beneficial for receptor binding. The compound's versatility ensures it will remain a focus of research in both academic and industrial settings for the foreseeable future.